Cas no 2679805-18-4 (rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679805-18-4
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 5914258
• PubChem ID: 165917947
• Update Time: 2025-08-04

rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286161
• 2679805-18-4
• rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H18F3NO3/c1-11(2,3)4-7-5-16(6-8(7)9(17)18)10(19)12(13,14)15/h7-8H,4-6H2,1-3H3,(H,17,18)/t7-,8-/m1/s1
• InChI Key： XXSFSKMRBGPRMF-HTQZYQBOSA-N
• SMILES： FC(C(N1C[C@@H](C(=O)O)[C@@H](C1)CC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-4-(2,2-dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-Trifluoroacetyl)pyrrolidine-3-Carboxylic Acid (CAS No. 2679805-18-4): A Comprehensive Overview

Rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-Trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679805-18-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a trifluoroacetyl group and a dimethylpropyl substituent. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The trifluoroacetyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly important in drug design, as it can improve the pharmacokinetic profile of potential therapeutic agents. The dimethylpropyl substituent, on the other hand, adds steric bulk to the molecule, which can influence its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid in various biological contexts. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to interact with GPCRs could make it a valuable tool for developing new treatments for conditions such as neurological disorders and cardiovascular diseases.

In addition to its potential as a GPCR modulator, rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses have significant therapeutic potential. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The chiral nature of rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is another important aspect of its chemical profile. Chiral compounds can exhibit different biological activities depending on their enantiomeric forms. Therefore, understanding the enantioselective properties of this compound is crucial for optimizing its therapeutic potential. Recent advances in chiral separation techniques have enabled researchers to isolate and study individual enantiomers of this compound, providing valuable insights into their distinct biological effects.

The synthesis of rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has been optimized using modern synthetic methods. These methods typically involve multistep reactions that allow for high yields and purity levels. The use of advanced catalysts and reagents has further enhanced the efficiency and scalability of the synthesis process. This makes it feasible to produce sufficient quantities of the compound for both laboratory research and potential clinical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new therapeutic agents. While specific clinical trials involving rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid are still in early stages, preliminary data from preclinical studies are promising. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties and low toxicity profiles in animal models. This suggests that it may be suitable for further clinical evaluation.

In conclusion, rac-(3R,4R)-4-(2,2-Dimethylpropyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679805-18-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for the development of new therapeutic strategies.